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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B10814246 Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of AT-1002 TFA (Trifluoroacetic Acid). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and Handling
Before handling AT-1002 TFA, it is crucial to be equipped with the appropriate personal

protective equipment. Trifluoroacetic acid is corrosive and can cause severe skin burns and

eye damage.[1][2][3]

Required Personal Protective Equipment:

PPE Item Specification

Gloves

Wear protective gloves. Double gloving is

recommended. Change gloves immediately

upon contact.[4]

Eye Protection
Wear chemical safety goggles or a face shield.

[3][5][6]

Lab Coat
A lab coat or other protective clothing must be

worn.

Ventilation
Use only in a well-ventilated area or under a

chemical fume hood.[5][6]
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Handling Procedures:

Always handle AT-1002 TFA within a fume hood.

Avoid breathing vapors or mist.[1][6]

Prevent contact with skin, eyes, and clothing.[1][6]

Wash hands thoroughly after handling.[2][5]

Keep containers tightly closed when not in use.[5][6][7]

Transport chemicals in secondary containment, such as a bottle carrier.[7]

Spill Management Protocol
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

For Minor Spills (< 500 mL):

Alert personnel in the immediate area.

If possible, confine the spill to a small area using an inert absorbent material such as sand,

diatomaceous earth, or a universal binding agent.[1][8]

Wear appropriate PPE, including respiratory protection.

Contact your institution's Environmental Health & Safety (EH&S) department for assistance

with cleanup.[7]

Collect the absorbed material and place it in a clearly labeled, sealed container for

hazardous waste disposal.[5][6][7]

Ventilate the affected area.[1][8]

For Major Spills (> 500 mL) or spills outside a fume hood:

Evacuate the area immediately.
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Alert everyone in the vicinity and contact your institution's emergency number or EH&S.[4][7]

Close the door to the affected area to contain vapors.[4]

Do not attempt to clean up a large spill yourself.[4]

First Aid Measures
Immediate action is critical in case of exposure to AT-1002 TFA.

Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

[1][5] Rinse the affected skin with plenty of water

for at least 15 minutes.[5][6][7] Seek immediate

medical attention.[1][5][8]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[5]

[6][7] Remove contact lenses if present and

easy to do.[1][2][3][5] Seek immediate medical

attention.[2][5][6]

Inhalation

Move the person to fresh air.[1][5] If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][6]

Ingestion

Rinse mouth with water.[5][8] Do NOT induce

vomiting.[2][5][6] Seek immediate medical

attention.[5][8]

Disposal Procedures for AT-1002 TFA Waste
Proper disposal of AT-1002 TFA waste is critical to prevent environmental contamination and

ensure regulatory compliance. AT-1002 TFA is harmful to aquatic life with long-lasting effects.

[1][2][3]

Step-by-Step Disposal Protocol:
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Segregation: Keep AT-1002 TFA waste separate from other waste streams, especially

incompatible materials such as bases, oxidizing agents, and reducing agents.[4][7]

Container: Collect all AT-1002 TFA waste, including contaminated disposables like pipette

tips, in a designated, closed, and properly labeled hazardous waste container.[4][7] The

container must be compatible with the chemical. Acids should not be stored in metal

containers.[6][7]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Trifluoroacetic Acid".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from

incompatible materials.[5][6]

Collection: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health & Safety (EH&S) department.[7] Complete any required chemical

waste collection requests.[7]

Drain Disposal:Do NOT pour AT-1002 TFA down the drain.[7] It is an acid and requires

neutralization before it can be discharged into sewage systems, a process that should be

handled by professional waste disposal services.[1][8]

Below is a workflow diagram illustrating the proper disposal procedure for AT-1002 TFA waste.
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AT-1002 TFA Waste Disposal Workflow

Generate AT-1002 TFA Waste
(liquid, contaminated solids)

Segregate from Incompatible Waste
(e.g., bases, oxidizers) DO NOT Pour Down Drain

Collect in Designated, Compatible,
Labeled Hazardous Waste Container

Keep Container Tightly Closed

Store in a Cool, Dry,
Well-Ventilated Area

Submit Chemical Waste
Collection Request to EH&S

EH&S Collects Waste for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of AT-1002 TFA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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